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Compound of Interest

4-Formyl-2-methoxyphenyl 4-
Compound Name:

methylbenzoate
CAS No.: 429621-85-2
Cat. No.: B1298190

Get Quote

An In-depth Technical Guide to the Potential Research Applications of 4-Formyl-2-

methoxyphenyl 4-methylbenzoate

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Formyl-2-methoxyphenyl 4-methylbenzoate is an aromatic compound characterized by a
vanillin core structure functionalized with a 4-methylbenzoate group. While direct and extensive
research on this specific molecule is nascent, its structural components suggest a rich
landscape for potential therapeutic and industrial applications. This guide will provide a
comprehensive overview of the molecule's chemical properties and delve into promising
research avenues, complete with detailed experimental protocols. The hypotheses presented
herein are grounded in the well-documented bioactivities of its constituent moieties: the vanillin-
derived ring and the benzoate ester.
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The vanillin scaffold, a phenolic aldehyde, is a well-known privileged structure in medicinal
chemistry, with its derivatives exhibiting a wide range of biological activities including
antimicrobial, anti-inflammatory, antioxidant, and anticancer effects.[1][2][3] The aldehyde,
hydroxyl, and ether groups on the vanillin ring are pivotal to its reactivity and biological
functions, offering sites for modification to enhance therapeutic potential.[1][4] Similarly,
aromatic aldehydes and benzoates are integral to the synthesis of numerous pharmaceuticals
and other high-value materials.[5][6][7]

This document serves as a technical resource for researchers and drug development
professionals, aiming to catalyze the exploration of 4-Formyl-2-methoxyphenyl 4-
methylbenzoate as a novel candidate in various fields of study.

Chemical Properties and Synthesis

Property Value

Molecular Formula C16H1404

Molecular Weight 270.28 g/mol

CAS Number 175883-33-9

Appearance White to off-white crystalline powder

Soluble in organic solvents such as DMSO,

Solubility methanol, and ethyl acetate. Insoluble in water.

[8]

Structure

A general synthesis route for 4-Formyl-2-methoxyphenyl 4-methylbenzoate involves the
esterification of vanillin with 4-methylbenzoyl! chloride in the presence of a base catalyst.

Potential Research Applications

The unique combination of a vanillin core and a 4-methylbenzoate tail in 4-Formyl-2-
methoxyphenyl 4-methylbenzoate opens up several plausible avenues for research.

Antimicrobial Agent
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Vanillin and its derivatives are known to possess significant antimicrobial properties, acting
against a spectrum of bacteria and fungi.[3][9] The antimicrobial action is often attributed to the
aldehyde group and the phenolic nature of the vanillin core, which can interfere with cell
membrane integrity and essential enzyme functions.[9]

Hypothesis: 4-Formyl-2-methoxyphenyl 4-methylbenzoate may exhibit broad-spectrum
antimicrobial activity.

Experimental Workflow: Antimicrobial Susceptibility Testing
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Caption: Potential inhibition of the NF-kB inflammatory pathway.
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Protocol: In Vitro Anti-inflammatory Assay
e Cell Line: Use a murine macrophage cell line such as RAW 264.7.

o Cell Culture: Culture the cells in DMEM supplemented with 10% fetal bovine serum and 1%
penicillin-streptomycin.

o Treatment: Seed the cells in a 96-well plate and treat with various concentrations of 4-
Formyl-2-methoxyphenyl 4-methylbenzoate for 1 hour.

 Stimulation: Induce inflammation by adding lipopolysaccharide (LPS) to the wells and
incubate for 24 hours.

 Nitric Oxide (NO) Assay: Measure the production of nitric oxide, a key inflammatory
mediator, in the cell culture supernatant using the Griess reagent.

o Cytokine Analysis: Quantify the levels of pro-inflammatory cytokines such as TNF-a and IL-6
in the supernatant using ELISA kits.

o Cell Viability: Perform an MTT assay to ensure that the observed effects are not due to
cytotoxicity.

Anticancer Agent

The anticancer potential of vanillin and its derivatives has been documented against various
cancer cell lines. [3]The proposed mechanisms often involve the induction of apoptosis and
inhibition of cell proliferation.

Hypothesis: 4-Formyl-2-methoxyphenyl 4-methylbenzoate may exhibit cytotoxic effects on
cancer cells.

Experimental Workflow: In Vitro Cytotoxicity Assessment
Caption: Workflow for assessing in vitro cytotoxicity.

Protocol: MTT Assay for Cell Viability
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e Cell Lines: A panel of human cancer cell lines (e.g., MCF-7 for breast cancer, HeLa for
cervical cancer) and a non-cancerous control cell line (e.g., Vero) should be used. [10]2. Cell
Seeding: Seed the cells in 96-well plates at an appropriate density and allow them to adhere
overnight.

o Treatment: Replace the medium with fresh medium containing serial dilutions of 4-Formyl-2-
methoxyphenyl 4-methylbenzoate and incubate for 24, 48, and 72 hours.

o MTT Addition: Add MTT solution to each well and incubate for 4 hours to allow the formation
of formazan crystals.

e Solubilization: Add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.
o Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

» IC50 Calculation: Calculate the half-maximal inhibitory concentration (IC50) value, which
represents the concentration of the compound required to inhibit 50% of cell growth.

Future Directions and Conclusion

The exploration of 4-Formyl-2-methoxyphenyl 4-methylbenzoate presents a compelling
opportunity for the discovery of novel bioactive compounds. The preliminary hypotheses, based
on its structural similarity to well-characterized molecules, suggest its potential as an
antimicrobial, anti-inflammatory, and anticancer agent. The experimental protocols detailed in
this guide provide a robust framework for the initial screening and validation of these potential
applications. Further research could also explore its potential as an antioxidant, given the
known antioxidant properties of vanillin. [2]JAdvanced studies could focus on elucidating the
precise mechanisms of action, structure-activity relationships, and in vivo efficacy and safety
profiles. As a commercially available research chemical, 4-Formyl-2-methoxyphenyl 4-
methylbenzoate is a readily accessible starting point for innovative research in drug discovery
and development. [11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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